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Introduction

Prostaglandin D2 (PGD2) is a key lipid mediator predominantly released by mast cells, playing
a critical role in the orchestration of inflammatory responses, particularly in allergic diseases
like asthma. Its biological effects are mediated through two primary G-protein-coupled
receptors: the DP1 receptor, which is associated with vasodilation and inhibition of cell
migration, and the DP2 receptor (also known as CRTH2), which is central to pro-inflammatory
signaling.[1][2] DK-PGD2 (13,14-dihydro-15-keto-prostaglandin D2) is a stable and selective
agonist of the DP2 receptor, making it a crucial tool for investigating the downstream effects of
this pathway in various disease models.[3] This guide provides an in-depth technical overview
of the role of DK-PGD2 and the broader PGD2/DP2 signaling axis in asthma and inflammatory
bowel disease (IBD), presenting quantitative data, detailed experimental protocols, and
signaling pathway visualizations.

DK-PGD2 in Asthma Models

In the context of asthma, the activation of the DP2 receptor by PGD2 and its metabolites,
including DK-PGD?2, is a pivotal event in the inflammatory cascade.[1] This pathway is
implicated in both allergic (atopic) and non-allergic asthma.[1] The DP2 receptor is primarily
expressed on key effector cells of type 2 immunity, including T helper 2 (Th2) cells, type 2
innate lymphoid cells (ILC2s), and eosinophils.[1][2]
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Signaling Pathways and Cellular Mechanisms

Activation of the DP2 receptor on these immune cells by DK-PGD2 triggers a cascade of pro-
inflammatory events, including:

o Chemotaxis and Recruitment: It induces the migration of Th2 cells, ILC2s, and eosinophils to
the airways.[1][2]

» Cellular Activation: It promotes the activation of eosinophils, leading to shape change and
degranulation, which releases cytotoxic proteins that contribute to tissue damage.[1][3]

o Cytokine Release: It stimulates the secretion of type 2 cytokines, such as IL-4, IL-5, and IL-
13, from Th2 cells and ILC2s. These cytokines further amplify the inflammatory response,
leading to mucus production and airway hyperresponsiveness.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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